![molecular formula C9H13NO3S2 B4847536 4-[(5-methyl-2-thienyl)sulfonyl]morpholine](/img/structure/B4847536.png)
4-[(5-methyl-2-thienyl)sulfonyl]morpholine
Description
Synthesis Analysis
The synthesis of compounds related to 4-[(5-methyl-2-thienyl)sulfonyl]morpholine involves multiple steps, such as condensation reactions, chlorination, and nucleophilic substitution. For example, Lei et al. (2017) described the synthesis of a derivative from commercially available methyl 3-aminothiophene-2-carboxylate through a three-step process, yielding a total of 43% (Lei, Wang, Xiong, & Lan, 2017).
Molecular Structure Analysis
The molecular structure of related compounds often includes significant angles between different rings in the molecule. For instance, Kant et al. (2012) analyzed a compound with benzene rings bridged by a sulfonyl group, showing a tilt of approximately 68.9° (Kant, Gupta, Kapoor, Kumar, Mallesha, & Sridhar, 2012).
Chemical Reactions and Properties
Sulfonyl morpholine derivatives are often used in various chemical reactions due to their unique properties. Beiginejad and Nematollahi (2014) synthesized new sulfonamide derivatives in aqueous solutions via anodic oxidation of 2,5-diethoxy-4-morpholinoaniline in the presence of arylsulfinic acids, demonstrating the compound's reactivity in electrophilic conditions (Beiginejad & Nematollahi, 2014).
Physical Properties Analysis
The physical properties of such compounds, including solubility and crystalline structure, are crucial for their application in chemical synthesis. Mamatha S.V et al. (2019) characterized 4-{2-[5-(4-Fluoro-phenyl)-[1,3,4]oxadiazol-2-ylsulfanyl]-ethyl}-morpholine using techniques like NMR, IR, and X-ray diffraction, providing insights into its physical characteristics (Mamatha S.V, Bhat, Sagar B K, & Meenakshi S.K., 2019).
properties
IUPAC Name |
4-(5-methylthiophen-2-yl)sulfonylmorpholine |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13NO3S2/c1-8-2-3-9(14-8)15(11,12)10-4-6-13-7-5-10/h2-3H,4-7H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
DUUXJAQLXUDPLK-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(S1)S(=O)(=O)N2CCOCC2 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13NO3S2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
247.3 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Solubility |
>37.1 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
| Record name | SID49819490 | |
| Source | Burnham Center for Chemical Genomics | |
| URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
| Description | Aqueous solubility in buffer at pH 7.4 | |
Product Name |
5-Methyl-2-(morpholin-4-ylsulfonyl)thiophene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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